Cas no 86607-73-0 (4-(2-Bromophenoxy)benzaldehyde)

4-(2-Bromophenoxy)benzaldehyde structure
86607-73-0 structure
Product Name:4-(2-Bromophenoxy)benzaldehyde
CAS No:86607-73-0
MF:C13H9BrO2
MW:277.113363027573
CID:706633
PubChem ID:13169697
Update Time:2025-04-19

4-(2-Bromophenoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-(2-bromophenoxy)-
    • 2-Bromo-4'-formyldiphenyl ether
    • 4-(2-bromophenoxy)benzaldehyde
    • SCHEMBL4298894
    • Benzaldehyde,4-(2-bromophenoxy)-
    • 86607-73-0
    • DTXSID00524418
    • A863111
    • CS-0457467
    • AKOS000260737
    • A1-07373
    • AGEXOUMIFBPNEV-UHFFFAOYSA-N
    • 4-(2-Bromophenoxy)benzaldehyde
    • Inchi: 1S/C13H9BrO2/c14-12-3-1-2-4-13(12)16-11-7-5-10(9-15)6-8-11/h1-9H
    • InChI Key: AGEXOUMIFBPNEV-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1OC1C=CC(C=O)=CC=1

Computed Properties

  • Exact Mass: 275.97859g/mol
  • Monoisotopic Mass: 275.97859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.475±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (7.2E-3 g/L) (25 ºC),

4-(2-Bromophenoxy)benzaldehyde Pricemore >>

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